Cas no 89187-45-1 (1H-Pyrazole-5-carbonyl chloride, 3-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 3-methyl-1-(phenylmethyl)-
• CAS No: 89187-45-1
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 609467
• PubChem ID: 13405300
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonyl chloride, 3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 3-methyl-1-(phenylmethyl)-
• 2-benzyl-5-methylpyrazole-3-carbonyl chloride
• DTXSID30539737
• 89187-45-1
• 1-Benzyl-3-methyl-1H-pyrazole-5-carbonyl chloride

• Inchi： 1S/C12H11ClN2O/c1-9-7-11(12(13)16)15(14-9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： NZJSLPXUSJMKET-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų